Cas no 5392-14-3 (Phenol,2-[(dimethylamino)methyl]-4-(1,1,3,3-tetramethylbutyl)-)

• Product Name: Phenol,2-[(dimethylamino)methyl]-4-(1,1,3,3-tetramethylbutyl)-
• CAS No: 5392-14-3
• MF: C₁₇H₂₉NO
• MW: 263.418265104294
• CID: 384314
• PubChem ID: 220460
• Update Time: 2025-04-19

Phenol,2-[(dimethylamino)methyl]-4-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(dimethylamino)methyl]-4-(1,1,3,3-tetramethylbutyl)-
• 2-[(dimethylamino)methyl]-4-(2,4,4-trimethylpentan-2-yl)phenol
• 2-(dimethylaminomethyl)-4-(2,4,4-trimethylpentan-2-yl)phenol
• 2-Dimethylaminomethyl-4-(1,1,3,3-tetramethyl-butyl)-phenol
• 2-Dimethylaminomethyl-4-tert.-octyl-phenol
• 4-t-Octyl-2-dimethylaminomethyl-phenol
• AC1L58U1
• AC1Q7AAN
• AR-1D6194
• CTK4J8991
• NSC31215
• NSC3258
• SCHEMBL15880430
• NSC 3258
• NSC 31215
• NSC-31215
• 2-[(dimethylamino)methyl]-4-(1,1,3,3-tetramethylbutyl)phenol
• DTXSID80277632
• NSC-3258
• 5392-14-3

• Inchi： 1S/C17H29NO/c1-16(2,3)12-17(4,5)14-8-9-15(19)13(10-14)11-18(6)7/h8-10,19H,11-12H2,1-7H3
• InChI Key： WNSUTQMGWMWAHF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 263.22507
• Monoisotopic Mass: 263.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.950±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 335.0±27.0 ºC (760 Torr),
• Flash Point: 119.8±22.4 ºC,
• Solubility: Almost insoluble (0.084 g/l) (25 º C),
• PSA: 23.47
• LogP: 4.16760